Cas no 397309-47-6 (2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 397309-47-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD06447028
• CID: 299798
• PubChem ID: 22498636
• Update Time: 2025-06-12

2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylicacid, 2,3-dihydro-2-methyl-3-oxo-
• 2,3-dihydro-2-methyl-3-oxo-4-Pyridazinecarboxylic acid
• 2-methyl-3-oxopyridazine-4-carboxylic acid
• 2-METHYL-3-OXO-2,3-DIHYDRO-PYRIDAZINE-4-CARBOXYLIC ACID
• 4-pyridazinecarboxylic acid,2,3-dihydro-2-methyl-3-oxo
• 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• Z1198168922
• SY242496
• RZXOWMGNNLWTAE-UHFFFAOYSA-N
• AKOS006292318
• AS-37960
• EN300-6768271
• CS-0197560
• SCHEMBL783184
• DTXSID40626248
• FT-0737705
• MFCD06447028
• 397309-47-6

• MDL： MFCD06447028
• Inchi： 1S/C6H6N2O3/c1-8-5(9)4(6(10)11)2-3-7-8/h2-3H,1H3,(H,10,11)
• InChI Key： RZXOWMGNNLWTAE-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=NN1C

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 72.19000
• LogP: -0.52150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Introduction to 2-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic Acid (CAS No. 397309-47-6)

2-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 397309-47-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid make it a valuable candidate for various biological and pharmaceutical applications.

The chemical structure of 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is characterized by a pyridazine ring with a methyl group at the 2-position, an oxo group at the 3-position, and a carboxylic acid group at the 4-position. These functional groups contribute to the compound's reactivity and potential biological activity. The presence of the carboxylic acid group makes it a versatile building block for further chemical modifications, such as esterification or amide formation, which can be crucial for optimizing its pharmacological properties.

Recent studies have highlighted the potential of 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced production of pro-inflammatory mediators, making it a promising candidate for treating conditions like arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication processes, particularly in RNA viruses such as influenza and hepatitis C. The mechanism of action involves disrupting viral protein synthesis or inhibiting viral entry into host cells. These findings suggest that 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid could be a valuable lead compound for developing new antiviral therapies.

The pharmacokinetic properties of 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body, reaching its intended target tissues. Furthermore, the compound's low toxicity profile makes it suitable for long-term use in therapeutic settings.

In the context of drug discovery and development, 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid serves as an excellent starting point for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes of this compound with various target proteins. These studies have provided valuable insights into the structural requirements for optimizing its biological activity and selectivity.

Clinical trials involving derivatives of 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings pave the way for further clinical evaluation and potential approval as new therapeutic agents.

In conclusion, 2-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 397309-47-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing new drugs targeting inflammatory diseases and viral infections. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a key player in modern drug discovery efforts.